Cas no 2000017-38-7 (1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde
• CAS No: 2000017-38-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5925490
• PubChem ID: 165721522
• Update Time: 2025-10-19

1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde
• 2000017-38-7
• EN300-1621825

• Inchi： 1S/C11H20O2/c1-9-4-5-11(6-9,8-12)7-10(2)13-3/h8-10H,4-7H2,1-3H3
• InChI Key： WLURYNAXGYGPNU-UHFFFAOYSA-N
• SMILES： O(C)C(C)CC1(C=O)CCC(C)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde

Introduction to 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 2000017-38-7) and Its Emerging Applications in Chemical Biology

1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde, identified by the CAS number 2000017-38-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative combines a cyclopentane core with an aldehyde functional group, flanked by an isobutyl side chain and a methoxy-substituted propyl group, making it a versatile scaffold for synthetic and medicinal chemistry applications.

The molecular structure of 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde imparts unique physicochemical properties that make it valuable for various biochemical investigations. The presence of the aldehyde group (–CHO) at the terminal position of the molecule allows for facile participation in condensation reactions, such as Schiff base formation, which is widely employed in the synthesis of heterocyclic compounds and metal chelates. Additionally, the cyclopentane ring provides rigidity to the molecule, enhancing its binding affinity to biological targets.

In recent years, there has been a surge in interest regarding the development of novel scaffolds that can modulate biological pathways with high specificity. The structural features of 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde have positioned it as a promising candidate for drug discovery initiatives. Specifically, its ability to engage with enzymes and receptors through both hydrophobic interactions and hydrogen bonding has been explored in several preclinical studies.

One of the most compelling aspects of this compound is its potential as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactive aldehyde group to construct complex structures, including peptidomimetics and kinase inhibitors. For instance, recent studies have demonstrated that derivatives of 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde exhibit inhibitory effects on certain kinases implicated in cancer progression. These findings underscore the compound’s utility as a building block in oncology research.

The methoxy-substituted propyl group in 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde also contributes to its pharmacological profile by influencing solubility and metabolic stability. This feature has been exploited in the design of prodrugs and targeted delivery systems, where optimal pharmacokinetic properties are essential for therapeutic efficacy. Furthermore, computational modeling studies have suggested that this substitution pattern enhances binding affinity to certain protein targets, making it an attractive scaffold for structure-based drug design.

Emerging research has also highlighted the compound’s role in modulating inflammatory pathways. In vitro assays have revealed that certain derivatives of 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde can inhibit the production of pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. These preliminary findings are particularly noteworthy given the growing recognition of inflammation as a key factor in various pathological conditions.

The cyclopentane ring itself is a privileged structure in medicinal chemistry due to its ability to mimic bulky side chains found in natural products. This structural motif has been shown to improve oral bioavailability and reduce metabolic clearance, making it an ideal candidate for drug optimization efforts. The combination of these features in 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde makes it a compelling candidate for further exploration.

Recent advances in synthetic methodologies have further enhanced the accessibility of this compound, enabling researchers to rapidly generate libraries of derivatives for high-throughput screening. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in modifying the substituents on the cyclopentane ring without compromising overall structural integrity. This flexibility has opened up new avenues for drug discovery programs.

The aldehyde functionality at the 1-position also allows for further derivatization through oxidation or reduction reactions, providing additional synthetic handles for medicinal chemists. For example, oxidation can yield corresponding carboxylic acids, which may exhibit enhanced binding interactions with biological targets compared to their aldehyde counterparts. Conversely, reduction can afford secondary alcohols or tertiary amines, depending on reaction conditions.

In conclusion, 1-(2-methoxypropyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 2000017-38-7) represents a structurally versatile and pharmacologically relevant compound with significant potential in chemical biology and drug development. Its unique combination of structural features—namely the cyclopentane core, reactive aldehyde group, and methoxy-substituted propyl side chain—makes it an invaluable scaffold for medicinal chemistry investigations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.